Cas no 13530-95-5 (1,2-Dihydro-4-(methoxymethyl)-6-methyl-5-nitro-2-oxonicotinonitrile)

• Product Name: 1,2-Dihydro-4-(methoxymethyl)-6-methyl-5-nitro-2-oxonicotinonitrile
• CAS No: 13530-95-5
• MF: C₉H₉N₃O₄
• MW: 223.185461759567
• CID: 87041
• PubChem ID: 80492
• Update Time: 2025-07-01

1,2-Dihydro-4-(methoxymethyl)-6-methyl-5-nitro-2-oxonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(methoxymethyl)-6-methylnicotinonitrile
• 3-Cyano-2-hydroxy-4-methoxymethyl-6-methyl-5-nitropyridine
• 2-HYDROXY-4-METHOXYMETHYL-6-METHYLNICOTINONITRILE
• MEXE
• 1,2-Dihydro-4-methoxymethyl-5-nitro-6-methyl-2-oxopyridine-3-carbonitrile
• 3-CYANO-4-METHOXYMETHYL-6-METHYL-5-NITRO-2-PYRIDONE
• 3-CYANO-2-HYDROXY-4-METHOXYMETHYL-6-METHYL-5-NITROPYRIDINE,
• 13530-95-5
• AKOS000419193
• 3-Pyridinecarbonitrile, 2-hydroxy-4-(methoxymethyl)-6-methyl-5-nitro-
• NSC-5867
• AKOS005623355
• 2-methyl-3-nitro-4-methoxymethyl-5-cyano-6-pyridone
• 4-(methoxymethyl)-6-methyl-5-nitro-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• VS-09040
• NSC 5867
• A834016
• 6281-75-0
• CS-0370698
• 2-hydroxy-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile
• NSC5867
• 2-methyl-3-nitro-4-methoxymethyl-5-cyano-6-hydroxypyridine
• 2-Methyl-3-nitro-4-methoxymethyl-5-cyano-6-oxypyridine
• 3-Cyano-4-methoxymethyl-5-nitro-6-methyl-(2-pyridone)
• 2-hydroxy-4-(methoxymethyl)-6-methyl-5-nitronicotinonitrile
• DTXSID90211921
• 4-(Methoxymethyl)-6-methyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 5-Cyano-6-hydroxy-4-methoxymethyl-2-methyl-3-nitropyridine
• 4-(methoxymethyl)-6-methyl-5-nitro-2-oxo-1H-pyridine-3-carbonitrile
• FDZPYSHPLURJEA-UHFFFAOYSA-N
• STK833378
• Nitropyridone
• DTXCID20134412
• STL195778
• BBL028949
• 1,2-Dihydro-4-(methoxymethyl)-6-methyl-5-nitro-2-oxonicotinonitrile

• Inchi： 1S/C9H9N3O4/c1-5-8(12(14)15)7(4-16-2)6(3-10)9(13)11-5/h4H2,1-2H3,(H,11,13)
• InChI Key： FDZPYSHPLURJEA-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(C#N)C(NC(C)=C1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 223.05900
• Monoisotopic Mass: 178.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.7
• Topological Polar Surface Area: 105

Experimental Properties

• Color/Form: solid
• Density: 1.18
• Melting Point: 190°C
• Boiling Point: 354.1°C at 760 mmHg
• Flash Point: 168°C
• Refractive Index: 1.528
• PSA: 111.70000
• LogP: 1.13278
• Solubility: Not determined

1,2-Dihydro-4-(methoxymethyl)-6-methyl-5-nitro-2-oxonicotinonitrile Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22
• Safety Instruction： 36
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 1,2-Dihydro-4-(methoxymethyl)-6-methyl-5-nitro-2-oxonicotinonitrile

1,2-Dihydro-4-(methoxymethyl)-6-methyl-5-nitro-2-oxonicotinonitrile: A Comprehensive Overview

The compound with CAS No. 13530-95-5, commonly referred to as 1,2-Dihydro-4-(methoxymethyl)-6-methyl-5-nitro-2-oxonicotinonitrile, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique structural properties and potential uses in areas such as pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of certain chemical processes and its ability to serve as a precursor in the synthesis of more complex molecules.

1,2-Dihydro-4-(methoxymethyl)-6-methyl-5-nitro-2-oxonicotinonitrile is characterized by its intricate molecular structure, which includes a dihydroquinoline skeleton with substituents that confer specific functional properties. The presence of a methoxymethyl group at the 4-position and a nitro group at the 5-position contributes to its reactivity and selectivity in various chemical reactions. Recent research has demonstrated that this compound can act as a versatile building block in organic synthesis, enabling the creation of bioactive compounds with potential therapeutic applications.

One of the most notable advancements involving CAS No. 13530-95-5 is its application in the development of novel agrochemicals. Scientists have explored its ability to enhance crop resistance to environmental stressors such as drought and pests. By incorporating this compound into agricultural formulations, researchers have observed improved plant growth and resilience under adverse conditions. These findings underscore the potential of 1,2-Dihydro-4-(methoxymethyl)-6-methyl-5-nitro-2-oxonicotinonitrile in sustainable agriculture practices.

In the pharmaceutical sector, CAS No. 13530-95-5 has been investigated for its potential as an intermediate in drug discovery. Its structural features make it an ideal candidate for modifying existing drugs or developing new ones with enhanced bioavailability and efficacy. Recent studies have focused on its role in synthesizing compounds with anti-inflammatory and antioxidant properties, which could pave the way for innovative treatments in chronic diseases.

The synthesis of 1,2-Dihydro-4-(methoxymethyl)-6-methyl-5-nitro-2-oxy nicotinonitrile involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have optimized synthetic routes by employing advanced catalytic systems and green chemistry principles, reducing environmental impact while maintaining high-quality standards.

From a toxicological perspective, CAS No. 13530-95 has undergone rigorous safety assessments to evaluate its potential risks to human health and the environment. Preliminary studies suggest that it exhibits low toxicity when handled under recommended conditions, making it suitable for industrial use. However, further research is needed to fully understand its long-term effects and ensure safe handling practices.

In conclusion, 1,2-Dihydro -4-(methoxymethyl)-6-m ethyl -5-nitro -2-oxy nicotinonitrile (CAS No. 13530 -95 -5) stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and recent advancements in its utilization highlight its importance in modern scientific research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play a pivotal role in driving innovation across various industries.